Cas no 1806363-89-2 (3-Bromo-1-(2,6-diethylphenyl)propan-2-one)

• Product Name: 3-Bromo-1-(2,6-diethylphenyl)propan-2-one
• CAS No: 1806363-89-2
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 4792827
• Update Time: 2023-08-17

3-Bromo-1-(2,6-diethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2,6-diethylphenyl)propan-2-one

• Inchi： 1S/C13H17BrO/c1-3-10-6-5-7-11(4-2)13(10)8-12(15)9-14/h5-7H,3-4,8-9H2,1-2H3
• InChI Key： AJFGOAAHWWBPSO-UHFFFAOYSA-N
• SMILES： BrCC(CC1C(=CC=CC=1CC)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1